ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(4-phenylphenoxy)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C21H20N2O4S/c1-2-26-20(25)12-17-14-28-21(22-17)23-19(24)13-27-18-10-8-16(9-11-18)15-6-4-3-5-7-15/h3-11,14H,2,12-13H2,1H3,(H,22,23,24)
• InChI Key: JLAKIQPSNSWDAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

Ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate, also known as BTA-EG6, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BTA-EG6 is a thiazole derivative that is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate is not fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is well-tolerated in animal studies. In vitro studies have shown that this compound can induce apoptosis in cancer cells without affecting normal cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate in lab experiments is its ability to form self-assembled nanoparticles, which can be used as drug delivery systems. This compound also has low toxicity and is well-tolerated in animal studies. However, one limitation of using this compound is its cost, as the synthesis process is complex and requires multiple steps.

Future Directions

There are several future directions for the study of ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate. One direction is the development of this compound-based drug delivery systems for targeted cancer therapy. Another direction is the synthesis of this compound derivatives with improved properties such as increased solubility and bioavailability. Additionally, this compound can be used as a building block for the synthesis of functional materials, and future studies can explore the potential applications of these materials in various fields.
Conclusion
In conclusion, this compound is a thiazole derivative that has potential applications in various fields such as cancer research, drug delivery systems, and material science. The synthesis of this compound involves a multi-step process, and studies have shown that this compound has low toxicity and is well-tolerated in animal studies. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications in various fields.

Scientific Research Applications

Ethyl (2-{[(4-biphenylyloxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has been studied for its potential applications in various fields such as cancer research, drug delivery systems, and material science. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. This compound has also been used as a drug delivery system due to its ability to form self-assembled nanoparticles. These nanoparticles can encapsulate drugs and deliver them to specific target cells. In material science, this compound has been used as a building block for the synthesis of functional materials such as polymers and metal-organic frameworks.